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Compound of Interest

Compound Name: Bezisterim

Cat. No.: B1683261 Get Quote

Disclaimer: Fictional Substance
Bezisterim is not a real chemical. The following information is provided as a detailed,

illustrative example of a safety and handling guide for a potent, hazardous laboratory chemical,

designed to meet the specific formatting and content requirements of the prompt. All data,

protocols, and recommendations are hypothetical and should not be used for any real-world

application.

Essential Safety and Handling Guide: Bezisterim
This guide provides critical safety, handling, and disposal information for Bezisterim, a potent,

water-soluble, crystalline powder. As a hazardous compound, strict adherence to these

protocols is mandatory to ensure personnel safety and prevent environmental contamination.

Hazard Identification and Physicochemical Properties
Bezisterim is a potent cytotoxic agent. Primary hazards include acute toxicity upon inhalation,

ingestion, or skin contact. It is also a suspected mutagen.
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Property Value

IUPAC Name (Fictional) 2-(4-fluorophenyl)-5-nitro-1H-indole

Molecular Formula C₁₄H₉FN₂O₂

Molecular Weight 272.24 g/mol

Appearance Fine yellow crystalline powder

Solubility in Water 1.5 mg/mL

Solubility in DMSO >50 mg/mL

Melting Point 210-212 °C

LD50 (Oral, Rat) 5 mg/kg (Estimated)

Occupational Exposure Limit 0.1 µg/m³ (8-hour TWA)

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Bezisterim in any form (powder or solution).

Protection Type Specification

Hand Protection

Double-gloving with nitrile gloves (ASTM

D6319). Change outer gloves every 30 minutes

or immediately upon contamination.

Eye Protection
ANSI Z87.1 compliant safety glasses with side

shields or chemical splash goggles.

Respiratory

For handling powder: N95 or higher certified

respirator. For solutions: Use within a certified

chemical fume hood.

Body Protection
Disposable, solid-front, back-tying laboratory

coat. Sleeves must be fully extended.

Experimental Protocols: Stock Solution Preparation
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This protocol details the preparation of a 10 mM Bezisterim stock solution in DMSO.

3.1. Materials

Bezisterim powder

Anhydrous DMSO

Calibrated analytical balance

Certified chemical fume hood

Vortex mixer

Sterile microcentrifuge tubes

Appropriate PPE

3.2. Procedure

Don all required PPE and perform all work within a chemical fume hood.

Tare a sterile microcentrifuge tube on the analytical balance.

Carefully weigh 2.72 mg of Bezisterim powder into the tube.

Add 1 mL of anhydrous DMSO to the tube.

Close the tube securely and vortex until the powder is completely dissolved.

Label the tube clearly: "Bezisterim 10 mM in DMSO," include the date and your initials.

Store at -20°C in a designated, labeled secondary container.
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Preparation

Processing

Storage

Don PPE

Weigh 2.72 mg Bezisterim

In Fume Hood

Add 1 mL DMSO

Vortex to Dissolve

Label Tube

Store at -20°C

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Event

Immediate Response Cleanup (Trained Personnel)

Spill Occurs

Evacuate Area

Report to Safety Officer Don Full PPE Contain & Absorb Collect Waste Decontaminate Surface
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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